Cas no 1706418-86-1 (3-(Hydroxymethyl)piperidin-3-ol hydrochloride)
3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a versatile heterocyclic compound featuring both hydroxymethyl and hydroxyl functional groups on a piperidine scaffold. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. The compound serves as a valuable intermediate for the development of biologically active molecules, particularly in the synthesis of potential drug candidates targeting neurological or metabolic pathways. Its bifunctional structure allows for selective modifications, enabling the exploration of structure-activity relationships. The hydrochloride salt ensures consistent handling and storage properties, facilitating its use in controlled synthetic processes.
1706418-86-1 structure
Product Name:3-(Hydroxymethyl)piperidin-3-ol hydrochloride
CAS No:1706418-86-1
MF:C6H14ClNO2
MW:167.633861064911
MDL:MFCD23105868
CID:4611863
PubChem ID:72208279
Update Time:2025-10-29
3-(Hydroxymethyl)piperidin-3-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(hydroxymethyl)piperidin-3-ol hydrochloride
- 3-hydroxymethyl-3-hydroxypiperidine
- 3-hydroxymethyl-3-hydroxypiperidine hcl
- 3-(Hydroxymethyl)-3-piperidinol hydrochloride
- 3-Hydroxymethyl-3-hydroxypiperidine hydrochloride
- PB39138
- SB20401
- Z2284393168
- CS-0102298
- 3-(Hydroxymethyl)piperidin-3-olhydrochloride
- 1706418-86-1
- MFCD23105868
- AKOS027327507
- 3-(hydroxymethyl)piperidin-3-ol;hydrochloride
- SY205261
- EN300-251396
- AS-34585
- 3-(Hydroxymethyl)piperidin-3-ol hydrochloride
-
- MDL: MFCD23105868
- Inchi: 1S/C6H13NO2.ClH/c8-5-6(9)2-1-3-7-4-6;/h7-9H,1-5H2;1H
- InChI Key: GKEFJIRFUVVIOL-UHFFFAOYSA-N
- SMILES: Cl.OC1(CO)CNCCC1
Computed Properties
- Exact Mass: 167.0713064 g/mol
- Monoisotopic Mass: 167.0713064 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 97.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5
- Molecular Weight: 167.63
3-(Hydroxymethyl)piperidin-3-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507861-1g |
3-(Hydroxymethyl)piperidin-3-olhydrochloride |
1706418-86-1 | 95% | 1g |
$313 | 2022-09-02 | |
| abcr | AB294120-250 mg |
3-(Hydroxymethyl)-3-piperidinol hydrochloride; 95% |
1706418-86-1 | 250MG |
€199.00 | 2022-03-03 | ||
| abcr | AB294120-1 g |
3-(Hydroxymethyl)-3-piperidinol hydrochloride, 95%; . |
1706418-86-1 | 95% | 1g |
€288.60 | 2023-04-26 | |
| abcr | AB294120-5 g |
3-(Hydroxymethyl)-3-piperidinol hydrochloride, 95%; . |
1706418-86-1 | 95% | 5g |
€718.80 | 2023-04-26 | |
| eNovation Chemicals LLC | D498896-1G |
3-(hydroxymethyl)piperidin-3-ol hydrochloride |
1706418-86-1 | 97% | 1g |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D498896-5G |
3-(hydroxymethyl)piperidin-3-ol hydrochloride |
1706418-86-1 | 97% | 5g |
$490 | 2024-07-21 | |
| eNovation Chemicals LLC | D498896-10G |
3-(hydroxymethyl)piperidin-3-ol hydrochloride |
1706418-86-1 | 97% | 10g |
$810 | 2024-07-21 | |
| eNovation Chemicals LLC | D498896-25G |
3-(hydroxymethyl)piperidin-3-ol hydrochloride |
1706418-86-1 | 97% | 25g |
$1785 | 2024-07-21 | |
| abcr | AB294120-10 g |
3-(Hydroxymethyl)-3-piperidinol hydrochloride, 95%; . |
1706418-86-1 | 95% | 10g |
€1155.60 | 2023-04-26 | |
| Enamine | EN300-251396-0.05g |
3-(hydroxymethyl)piperidin-3-ol hydrochloride |
1706418-86-1 | 95% | 0.05g |
$67.0 | 2024-06-19 |
3-(Hydroxymethyl)piperidin-3-ol hydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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